![molecular formula C₁₆H₁₂F₃KO₉ B1147343 4-Trifluoromethylumbelliferyl b-D-glucuronide potassium salt CAS No. 143547-78-8](/img/structure/B1147343.png)
4-Trifluoromethylumbelliferyl b-D-glucuronide potassium salt
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Description
Synthesis Analysis
The synthesis of related substrates like 4-Trifluoromethylumbelliferyl glycosides has been documented, showing that these compounds can be efficiently produced and used as markers in biochemical assays. These glycosides are particularly effective due to their high contrast fluorescence upon enzymatic hydrolysis, making them suitable for diagnostic purposes, including the rapid prenatal diagnosis of lysosomal diseases (Karpova et al., 1991).
Molecular Structure Analysis
The molecular structure of 4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt, like its analogs, is designed to be a specific substrate for certain enzyme isoforms. Its structural features, including the trifluoromethyl group, enhance its fluorescent properties upon enzymatic cleavage, aiding in the study of enzyme kinetics and substrate specificity (Uchaipichat et al., 2004).
Chemical Reactions and Properties
4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt undergoes glucuronidation by various UGT isoforms, except for UGT1A4. This process is crucial for assessing drug-drug interactions during drug discovery, highlighting the compound's role in pharmacokinetics and pharmacodynamics studies (Baranczewski et al., 2004).
Physical Properties Analysis
While specific studies on the physical properties of 4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt are not directly cited, related compounds exhibit significant fluorescence upon enzymatic action, making them valuable in analytical chemistry for detecting enzyme activity in various biological samples. The efficiency and specificity of these reactions depend on the molecular structure and physical properties of the substrates used (Tsvetkova et al., 1996).
Chemical Properties Analysis
The chemical properties of 4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt, particularly its reactivity with UGT isoforms, make it a potent tool for probing the glucuronidation pathway. Its use as a marker substrate in drug development underscores its relevance in pharmacological research, offering insights into the metabolism of potential therapeutic agents and their interactions (Baranczewski et al., 2004).
Mechanism of Action
Target of Action
The primary target of 4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt is the enzyme β-glucuronidase . This enzyme plays a crucial role in the metabolism of various drugs and diseases .
Mode of Action
4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt acts as a fluorescent substrate for β-glucuronidase . When the enzyme acts on this compound, it cleaves the glucuronide moiety, resulting in the release of a fluorescent product. This fluorescence can be detected and measured, providing a means of quantifying the activity of β-glucuronidase .
Biochemical Pathways
The action of 4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt is primarily involved in the glucuronidation pathway . This is a part of phase II drug metabolism, where glucuronic acid is attached to various substances for detoxification and excretion from the body. β-glucuronidase reverses this process by removing the glucuronic acid, and its activity can thus influence the metabolism and efficacy of various drugs .
Pharmacokinetics
Its solubility in dmso suggests that it may have good bioavailability. The compound is typically stored at -20°C , indicating that it may be stable under a range of conditions.
Result of Action
The action of 4-Trifluoromethylumbelliferyl β-D-glucuronide potassium salt results in the production of a fluorescent compound that can be detected and measured . This allows for the quantification of β-glucuronidase activity, which can be useful in various biomedical applications, including the study of drug metabolism .
properties
IUPAC Name |
potassium;(2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[2-oxo-4-(trifluoromethyl)chromen-7-yl]oxyoxane-2-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13F3O9.K/c17-16(18,19)7-4-9(20)27-8-3-5(1-2-6(7)8)26-15-12(23)10(21)11(22)13(28-15)14(24)25;/h1-4,10-13,15,21-23H,(H,24,25);/q;+1/p-1/t10-,11-,12+,13-,15+;/m0./s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALROVWIJDQMPRU-KSOKONAESA-M |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1OC3C(C(C(C(O3)C(=O)[O-])O)O)O)OC(=O)C=C2C(F)(F)F.[K+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC2=C(C=C1O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)C(=O)[O-])O)O)O)OC(=O)C=C2C(F)(F)F.[K+] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12F3KO9 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.35 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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